Cas no 2694732-31-3 (Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate)
Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2694732-31-3
- EN300-7214045
- tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate
- Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate
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- Inchi: 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-13(9-15)7-5-6-10(13)14-4/h10,14H,5-9H2,1-4H3
- InChI Key: CRSOQUQPRZCHEY-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC2(C1)CCCC2NC)=O
Computed Properties
- Exact Mass: 240.183778013g/mol
- Monoisotopic Mass: 240.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.6Ų
Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7214045-0.05g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-7214045-0.1g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-7214045-0.25g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-7214045-0.5g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-7214045-1.0g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-7214045-2.5g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-7214045-5.0g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-7214045-10.0g |
tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate |
2694732-31-3 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate
Comprehensive Overview of Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2694732-31-3)
Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2694732-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique 2-azaspiro[3.4]octane core, which is increasingly studied for its potential applications in drug discovery and medicinal chemistry. The presence of both tert-butyl and methylamino functional groups enhances its versatility, making it a valuable intermediate for synthesizing bioactive molecules.
In recent years, the demand for spirocyclic scaffolds like Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate has surged due to their structural rigidity and ability to mimic natural product frameworks. Researchers are particularly interested in its role as a building block for designing novel central nervous system (CNS) therapeutics, given the growing focus on neurological disorders such as Alzheimer's and Parkinson's diseases. The compound's CAS No. 2694732-31-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
From a synthetic chemistry perspective, the tert-butyl ester moiety in Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate offers excellent stability and ease of deprotection, which is critical for multi-step organic synthesis. This attribute aligns with the industry's shift toward green chemistry and sustainable practices, as it minimizes waste and improves yield efficiency. Additionally, the compound's methylamino group provides a handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.
The rise of AI-driven drug discovery has further amplified interest in compounds like Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate. Computational models often highlight spirocyclic structures as high-value targets due to their three-dimensional complexity and drug-like properties. This synergy between experimental and in silico approaches has positioned CAS No. 2694732-31-3 as a key player in modern medicinal chemistry pipelines.
Quality control and analytical characterization of Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate are paramount for ensuring reproducibility in research. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These protocols address the increasing emphasis on data transparency and reproducibility in scientific publications, topics frequently debated in online forums and conferences.
In summary, Tert-butyl 5-(methylamino)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2694732-31-3) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its structural features, combined with emerging trends like AI-assisted molecular design and sustainable synthesis, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to contribute significantly to breakthroughs in therapeutic innovation.
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